Cas no 1421491-77-1 (2-[(4-fluorophenyl)sulfanyl]-1-{3-[(morpholin-4-yl)methyl]-1,4-thiazepan-4-yl}ethan-1-one)

• Product Name: 2-[(4-fluorophenyl)sulfanyl]-1-{3-[(morpholin-4-yl)methyl]-1,4-thiazepan-4-yl}ethan-1-one
• CAS No: 1421491-77-1
• MF: C₁₈H₂₅FN₂O₂S₂
• MW: 384.531705617905
• CID: 5364507
• Update Time: 2025-10-29

2-[(4-fluorophenyl)sulfanyl]-1-{3-[(morpholin-4-yl)methyl]-1,4-thiazepan-4-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)sulfanyl-1-[3-(morpholin-4-ylmethyl)-1,4-thiazepan-4-yl]ethanone
• 2-[(4-fluorophenyl)sulfanyl]-1-{3-[(morpholin-4-yl)methyl]-1,4-thiazepan-4-yl}ethan-1-one

• Inchi： 1S/C18H25FN2O2S2/c19-15-2-4-17(5-3-15)25-14-18(22)21-6-1-11-24-13-16(21)12-20-7-9-23-10-8-20/h2-5,16H,1,6-14H2
• InChI Key： MSUPXKQKNRPKNK-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCSCC1CN1CCOCC1)CSC1=CC=C(F)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-[(4-fluorophenyl)sulfanyl]-1-{3-[(morpholin-4-yl)methyl]-1,4-thiazepan-4-yl}ethan-1-one

Comprehensive Overview of 2-[(4-fluorophenyl)sulfanyl]-1-{3-[(morpholin-4-yl)methyl]-1,4-thiazepan-4-yl}ethan-1-one (CAS No. 1421491-77-1)

The compound 2-[(4-fluorophenyl)sulfanyl]-1-{3-[(morpholin-4-yl)methyl]-1,4-thiazepan-4-yl}ethan-1-one (CAS No. 1421491-77-1) is a highly specialized chemical entity with significant potential in pharmaceutical research and development. This molecule features a unique combination of a fluorophenylsulfanyl group and a morpholinomethyl-thiazepane scaffold, making it a subject of interest for medicinal chemists and researchers exploring novel therapeutic agents.

Recent trends in drug discovery highlight the growing demand for sulfur-containing heterocycles, particularly those incorporating thiazepane and morpholine moieties. The presence of the 4-fluorophenyl group in this compound enhances its potential as a bioactive molecule, as fluorine substitution is known to improve metabolic stability and binding affinity in many drug candidates. Researchers frequently search for "fluorinated thiazepane derivatives" and "morpholine-based drug candidates," reflecting the pharmaceutical industry's focus on these structural motifs.

The 1,4-thiazepane core structure in this compound is particularly noteworthy, as this seven-membered heterocycle has shown promise in addressing challenges related to drug selectivity and pharmacokinetics. The incorporation of a morpholin-4-ylmethyl substituent at the 3-position of the thiazepane ring may influence the molecule's physicochemical properties, potentially enhancing its blood-brain barrier permeability - a key consideration in central nervous system drug development.

From a synthetic chemistry perspective, the preparation of 2-[(4-fluorophenyl)sulfanyl]-1-{3-[(morpholin-4-yl)methyl]-1,4-thiazepan-4-yl}ethan-1-one involves sophisticated organic transformations. The sulfanyl linkage between the fluorophenyl group and the ketone functionality presents interesting possibilities for further derivatization, while the morpholine moiety offers potential for structure-activity relationship studies. These synthetic aspects align with current research interests in "fluorinated sulfur-containing compounds" and "nitrogen heterocycle synthesis," which are trending topics in organic chemistry literature.

In pharmacological applications, compounds featuring both thiazepane and morpholine structures have demonstrated activity across various therapeutic areas. While specific biological data for this particular compound may be limited in public literature, structural analogs have shown promise in addressing unmet medical needs. The presence of both hydrogen bond acceptors (the morpholine oxygen and thiazepane nitrogen) and the lipophilic fluorophenyl group suggests potential for balanced physicochemical properties, a crucial factor in modern drug design paradigms.

The pharmaceutical industry's increasing focus on targeted therapies and precision medicine has created significant interest in structurally complex molecules like 2-[(4-fluorophenyl)sulfanyl]-1-{3-[(morpholin-4-yl)methyl]-1,4-thiazepan-4-yl}ethan-1-one. Researchers exploring "next-generation heterocyclic compounds" or "fluorine in drug design" will find this compound particularly relevant to their investigations. The combination of fluorine substitution, sulfur linkage, and nitrogen-containing heterocycles represents a strategic approach to addressing contemporary challenges in medicinal chemistry.

From a commercial perspective, the demand for high-quality research chemicals like CAS 1421491-77-1 continues to grow, particularly among academic institutions and pharmaceutical companies engaged in early-stage drug discovery. The compound's structural complexity and potential biological relevance make it a valuable building block for medicinal chemistry programs focused on central nervous system targets, enzyme inhibition, or receptor modulation.

In conclusion, 2-[(4-fluorophenyl)sulfanyl]-1-{3-[(morpholin-4-yl)methyl]-1,4-thiazepan-4-yl}ethan-1-one represents an intriguing chemical entity at the intersection of synthetic chemistry and drug discovery. Its unique structural features, including the fluorophenylsulfanyl group and morpholinomethyl-thiazepane core, position it as a compound of significant interest for researchers exploring novel therapeutic agents. As the pharmaceutical industry continues to prioritize innovative heterocyclic scaffolds and fluorine-containing compounds, this molecule is likely to remain relevant in chemical and pharmacological research.